Rugulosin
Rugulosin
Rugulosin is a cyclic ketone and an organic polycyclic compound.
Rugulosin is a natural product found in Ophiocordyceps sinensis and Sydowia polyspora with data available.
Rugulosin is a natural product found in Ophiocordyceps sinensis and Sydowia polyspora with data available.
Brand Name:
Vulcanchem
CAS No.:
21884-45-7
VCID:
VC20775068
InChI:
InChI=1S/C30H22O10/c1-7-3-9-13(11(31)5-7)21(33)17-25(37)20-23(35)15-16-24(36)19(29(15,17)27(9)39)26(38)18-22(34)14-10(28(40)30(16,18)20)4-8(2)6-12(14)32/h3-6,15-16,19-20,23-24,31-36H,1-2H3
SMILES:
CC1=CC2=C(C(=C1)O)C(=C3C(=O)C4C(C5C3(C2=O)C6C(C5C47C(=C(C8=C(C7=O)C=C(C=C8O)C)O)C6=O)O)O)O
Molecular Formula:
C30H22O10
Molecular Weight:
542.5 g/mol
Rugulosin
CAS No.: 21884-45-7
Cat. No.: VC20775068
Molecular Formula: C30H22O10
Molecular Weight: 542.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Rugulosin is a cyclic ketone and an organic polycyclic compound. Rugulosin is a natural product found in Ophiocordyceps sinensis and Sydowia polyspora with data available. |
|---|---|
| CAS No. | 21884-45-7 |
| Molecular Formula | C30H22O10 |
| Molecular Weight | 542.5 g/mol |
| IUPAC Name | 8,10,14,23,25,28-hexahydroxy-6,21-dimethyloctacyclo[14.11.1.02,11.02,15.04,9.013,17.017,26.019,24]octacosa-4(9),5,7,10,19(24),20,22,25-octaene-3,12,18,27-tetrone |
| Standard InChI | InChI=1S/C30H22O10/c1-7-3-9-13(11(31)5-7)21(33)17-25(37)20-23(35)15-16-24(36)19(29(15,17)27(9)39)26(38)18-22(34)14-10(28(40)30(16,18)20)4-8(2)6-12(14)32/h3-6,15-16,19-20,23-24,31-36H,1-2H3 |
| Standard InChI Key | QFDPVUTXKUGISP-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C(=C1)O)C(=C3C(=O)C4C(C5C3(C2=O)C6C(C5C47C(=C(C8=C(C7=O)C=C(C=C8O)C)O)C6=O)O)O)O |
| Canonical SMILES | CC1=CC2=C(C(=C1)O)C(=C3C(=O)C4C(C5C3(C2=O)C6C(C5C47C(=C(C8=C(C7=O)C=C(C=C8O)C)O)C6=O)O)O)O |
| Appearance | Yellow brown solid |
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